Cas no 1893976-03-8 (2-(azidomethyl)-5-fluoro-N,N-dimethylaniline)

• Product Name: 2-(azidomethyl)-5-fluoro-N,N-dimethylaniline
• CAS No: 1893976-03-8
• MF: C₉H₁₁FN₄
• MW: 194.208844423294
• CID: 6244013
• PubChem ID: 117109235
• Update Time: 2025-05-23

2-(azidomethyl)-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-5-fluoro-N,N-dimethylaniline
• EN300-1734790
• 1893976-03-8

• Inchi： 1S/C9H11FN4/c1-14(2)9-5-8(10)4-3-7(9)6-12-13-11/h3-5H,6H2,1-2H3
• InChI Key： HKWNADXIEZFGKU-UHFFFAOYSA-N
• SMILES： FC1C=CC(CN=[N+]=[N-])=C(C=1)N(C)C

Computed Properties

• Exact Mass: 194.09677453g/mol
• Monoisotopic Mass: 194.09677453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.6Ų

Additional information on 2-(azidomethyl)-5-fluoro-N,N-dimethylaniline

Introduction to 2-(azidomethyl)-5-fluoro-N,N-dimethylaniline (CAS No. 1893976-03-8)

2-(azidomethyl)-5-fluoro-N,N-dimethylaniline, identified by its CAS number 1893976-03-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylamine derivatives, characterized by the presence of an azide functional group and a fluoro substituent, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-(azidomethyl)-5-fluoro-N,N-dimethylaniline consists of a benzene ring substituted with a fluoro group at the 5-position and an N,N-dimethylamino group at the 4-position. The presence of an azidomethyl group at the 2-position introduces a high reactivity, making it a valuable intermediate in synthetic chemistry. This reactivity has been leveraged in various synthetic pathways to develop more complex molecules, particularly in the context of drug discovery and development.

In recent years, there has been growing interest in the exploration of arylamine derivatives due to their potential applications in treating various diseases, including cancer and infectious disorders. The fluoro substituent in 2-(azidomethyl)-5-fluoro-N,N-dimethylaniline is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. Furthermore, the azide group provides a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling aspects of 2-(azidomethyl)-5-fluoro-N,N-dimethylaniline is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in cancer progression. For instance, studies have shown that derivatives of this molecule can interact with kinases and other signaling proteins, disrupting pathways that contribute to tumor growth. The ability to modify the structure while retaining or enhancing biological activity makes 2-(azidomethyl)-5-fluoro-N,N-dimethylaniline a promising candidate for further investigation.

The fluoro group at the 5-position of the benzene ring is particularly noteworthy due to its influence on pharmacokinetic properties. Fluorine atoms are known to increase lipophilicity and binding affinity, which can lead to improved drug efficacy. This property has been exploited in the development of antiviral and anticancer agents, where fluorinated arylamines have shown significant promise. The combination of these features makes 2-(azidomethyl)-5-fluoro-N,N-dimethylaniline a valuable building block in medicinal chemistry.

In addition to its applications in drug development, 2-(azidomethyl)-5-fluoro-N,N-dimethylaniline has been studied for its potential use in material science. The azide group can be selectively decomposed under specific conditions, releasing nitrogen gas and generating highly reactive intermediates. This property has been utilized in polymer chemistry and catalysis, where controlled release of nitrogen gas can enhance reaction efficiency. The versatility of this compound underscores its importance across multiple scientific disciplines.

The synthesis of 2-(azidomethyl)-5-fluoro-N,N-dimethylaniline involves several key steps that highlight its complexity and synthetic utility. The introduction of the azido group requires careful control of reaction conditions to avoid side products. Additionally, the presence of both fluoro and dimethylamino groups necessitates precise regioselective functionalization strategies. Despite these challenges, advances in synthetic methodologies have made it possible to produce this compound with high yield and purity.

The biological activity of 2-(azidomethyl)-5-fluoro-N,N-dimethylaniline has been explored through various preclinical studies. These studies have revealed potential applications in modulating enzyme activity and inhibiting pathways associated with inflammation and cancer. The ability to fine-tune the structure for specific biological targets has made this compound a focus of interest for pharmaceutical companies seeking novel therapeutics. Further research is ongoing to fully elucidate its therapeutic potential and optimize its pharmacological properties.

The future prospects for 2-(azidomethyl)-5-fluoro-N,N-dimethylaniline are promising, with ongoing investigations into its role in drug development and material science. As synthetic techniques continue to evolve, it is likely that new applications will emerge, further expanding its utility across scientific disciplines. The combination of its unique structural features and reactivity makes it a cornerstone compound in modern chemical research.